Cas no 318513-39-2 (4-bromo-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide)

• Product Name: 4-bromo-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide
• CAS No: 318513-39-2
• MF: C₁₇H₁₃BrN₂OS
• MW: 373.266921758652
• CID: 5964079
• PubChem ID: 1368661
• Update Time: 2025-05-20

4-bromo-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide
• 4-bromo-N-(5-methyl-4-phenylthiazol-2-yl)benzamide
• Benzamide, 4-bromo-N-(5-methyl-4-phenyl-2-thiazolyl)-
• SR-01000392445
• 318513-39-2
• EU-0067262
• AKOS003046485
• SR-01000392445-1
• F0010-0155

• Inchi： 1S/C17H13BrN2OS/c1-11-15(12-5-3-2-4-6-12)19-17(22-11)20-16(21)13-7-9-14(18)10-8-13/h2-10H,1H3,(H,19,20,21)
• InChI Key： MPVKXXKRGMEVTD-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CC=C2)=C(C)S1)(=O)C1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 371.993
• Monoisotopic Mass: 371.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.500±0.06 g/cm3(Predicted)
• pka: 6.85±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-bromo-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide

Comprehensive Overview of 4-bromo-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide (CAS No. 318513-39-2)

4-bromo-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide, with the CAS number 318513-39-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both bromine and benzamide moieties in its structure enhances its potential as a building block for drug discovery and material science applications.

In recent years, the demand for thiazole derivatives has surged due to their role in developing novel therapeutics. Researchers are particularly interested in 4-bromo-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide for its potential as a kinase inhibitor or antimicrobial agent. The compound's unique structure allows it to interact with various biological targets, making it a promising candidate for treating diseases such as cancer and bacterial infections. Its CAS no 318513-39-2 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

The synthesis of 4-bromo-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide involves multi-step organic reactions, including amide coupling and halogenation. These processes are optimized to ensure high yield and purity, which are critical for research and industrial applications. The compound's molecular weight and solubility properties are also key factors considered by chemists when designing experiments. With the rise of AI-driven drug discovery, this compound has been featured in computational studies predicting its binding affinity to various proteins.

Beyond pharmaceuticals, 4-bromo-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide is explored in material science for its potential in creating advanced polymers and coatings. Its thermal stability and electronic properties make it suitable for applications in organic electronics. As sustainability becomes a global priority, researchers are also investigating greener synthesis routes for this compound to minimize environmental impact.

Frequently asked questions about CAS no 318513-39-2 include its safety profile, supplier availability, and regulatory status. While it is not classified as hazardous, proper handling protocols are recommended. The compound is available through specialized chemical suppliers, often in small quantities for research purposes. Its patent status and clinical trial relevance are also topics of interest, though further studies are needed to fully unlock its commercial potential.

In summary, 4-bromo-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide (CAS No. 318513-39-2) represents a versatile and valuable compound in modern chemistry. Its applications span from drug development to advanced materials, aligning with current trends in precision medicine and sustainable technology. As research progresses, this compound is likely to play an increasingly prominent role in scientific advancements.